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Compound of Interest

Compound Name: cis-2-Nonenoic acid

Cat. No.: B074817 Get Quote

An In-depth Technical Guide to cis-2-Nonenoic Acid

Introduction
cis-2-Nonenoic acid (C9:1) is a medium-chain, monounsaturated fatty acid belonging to the

family of α,β-unsaturated carboxylic acids. Its structural hallmark is a cis-configured double

bond between the second and third carbon atoms. This specific stereochemistry imparts a

characteristic bend in the aliphatic chain, which is crucial for its biological recognition and

function.[1] While research into cis-2-nonenoic acid is still emerging, its structural analogs,

such as cis-2-decenoic acid (CDA), are well-documented as potent signaling molecules in

microbial communication.[1] These molecules, collectively known as Diffusible Signal Factors

(DSFs), play a pivotal role in regulating complex bacterial behaviors, including quorum sensing,

biofilm formation and dispersion, and virulence.[2] This guide provides a comprehensive review

of the available literature on cis-2-nonenoic acid and its analogs, focusing on its synthesis,

biological activities, mechanism of action, and the experimental protocols used for its study.

Physicochemical Properties
The fundamental properties of cis-2-nonenoic acid are summarized below. These

characteristics are essential for its handling, formulation, and analysis in a research setting.
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Property Value Source

Molecular Formula C₉H₁₆O₂ [3]

Molecular Weight 156.22 g/mol [3]

CAS Number 1577-98-6 [3]

IUPAC Name (2Z)-non-2-enoic acid [3]

Boiling Point 173.0 °C at 20.00 mm Hg [3]

Solubility Slightly soluble in water [3]

Synonyms
(Z)-2-Nonenoic acid, alpha-

Nonylenic acid
[3]

Chemical Synthesis
The stereospecific synthesis of cis-2-nonenoic acid presents a chemical challenge, as the

trans isomer is often the thermodynamically favored product. The most established method for

achieving the cis configuration is based on the work of Rappe et al., which involves a two-step

process starting from 2-nonanone.[2]

General Synthesis Protocol: Two-Step Bromination and
Rearrangement
This pathway involves the initial bromination of 2-nonanone to yield 1,3-dibromo-2-nonanone,

followed by a base-catalyzed Favorskii-type rearrangement which favors the formation of the

cis-alkenoic acid.[2]

Bromination of 2-Nonanone: 2-nonanone is treated with molecular bromine in an appropriate

inert solvent. The reaction temperature is typically maintained between 0°C and 25°C to

control selectivity and minimize side reactions. This step yields the key intermediate, 1,3-

dibromo-2-nonanone.

Rearrangement to cis-2-Nonenoic Acid: The purified 1,3-dibromo-2-nonanone is subjected

to a base-catalyzed rearrangement. Using mild alkaline conditions is critical for favoring the

cis configuration. The resulting acid is then isolated from the reaction mixture.
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Purification: Final purification is often achieved through distillation under reduced pressure

followed by crystallization at a controlled low temperature (e.g., 15°C) to isolate the pure cis-
2-nonenoic acid.[2]

Chemical Synthesis Workflow

2-Nonanone

Bromination
(Br₂, inert solvent, 0-25°C)

1,3-dibromo-2-nonanone

Base-Catalyzed Rearrangement
(Mild alkaline conditions)

Crude cis-2-Nonenoic Acid

Purification
(Distillation & Crystallization)

Pure cis-2-Nonenoic Acid
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Workflow for the synthesis of cis-2-Nonenoic acid.
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Biological Activity and Quantitative Data
cis-2-Nonenoic acid is primarily recognized for its role as a bacterial signaling molecule. As a

member of the DSF family, it is involved in cell-to-cell communication that governs group

behaviors.[1] The core biological activities include:

Biofilm Dispersion: Like its well-studied analog cis-2-decenoic acid (CDA), it can trigger the

dispersal of established biofilms, transitioning bacteria from a sessile to a planktonic (free-

swimming) state. This activity has been observed across a wide range of Gram-negative and

Gram-positive bacteria, and even the fungus Candida albicans.[1]

Quorum Sensing (QS) Modulation: DSF family molecules are integral components of QS

systems, allowing bacteria to coordinate gene expression with population density. These

signals can regulate the production of virulence factors, enzymes, and stress response

proteins.[1]

Synergy with Antimicrobials: Studies on CDA have shown that by inducing biofilm dispersion

and reverting persister cells to a metabolically active state, it can significantly enhance the

efficacy of conventional antibiotics against otherwise tolerant biofilm infections.[4]

Quantitative data on the biological activity of cis-2-nonenoic acid is limited in the current

literature. However, data from its close structural analog, cis-2-decenoic acid (CDA), provides

valuable insight into the effective concentration range for this class of molecules.
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Compound Organism(s) Activity
Effective
Concentration

Source

cis-2-Decenoic

Acid

Staphylococcus

aureus (MRSA)
Biofilm Inhibition 125 µg/mL [2]

cis-2-Decenoic

Acid

Staphylococcus

aureus (MRSA)
Growth Inhibition ≥ 500 µg/mL [2]

cis-2-Decenoic

Acid

E. coli, S.

enterica, B.

cereus, S.

aureus

Biofilm

Dispersion
310 nM [5]

cis-2-Decenoic

Acid

Pseudomonas

aeruginosa

Antimicrobial

Effect
60 - 100 µM [4]

Note: The data presented is for the structural analog cis-2-decenoic acid (CDA) and should be

considered as a proxy for the potential activity of cis-2-nonenoic acid.

Mechanism of Action & Signaling Pathways
The signaling mechanism of DSF-family fatty acids like cis-2-nonenoic acid is primarily linked

to the modulation of the intracellular second messenger, cyclic dimeric guanosine

monophosphate (c-di-GMP). High levels of c-di-GMP promote a sessile, biofilm lifestyle,

whereas low levels favor motility and a planktonic state.

In many bacteria, the DSF signal is perceived by a sensor kinase protein located in the cell

membrane. This binding event triggers a phosphorelay cascade that ultimately activates a

phosphodiesterase (PDE), an enzyme that degrades c-di-GMP. The resulting decrease in

cellular c-di-GMP levels initiates the downstream effects of biofilm dispersal.
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DSF Signaling Pathway
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DSF signaling cascade leading to biofilm dispersion.

This signaling pathway is often intertwined with other regulatory networks, particularly quorum

sensing (QS). DSF signaling can influence the expression of key QS regulators, thereby

controlling a broad range of genes associated with virulence and collective bacterial behavior.
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Logical Relationship of Signaling Systems
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Interplay between DSF, QS, and bacterial phenotypes.

Experimental Protocols
Protocol: Biofilm Dispersion Assay
This protocol is a representative method for quantifying the biofilm dispersion activity of cis-2-
nonenoic acid, adapted from methodologies used for CDA.[5]

1. Materials and Equipment:
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cis-2-Nonenoic acid stock solution (e.g., 10 mM in ethanol).

Bacterial strain of interest (e.g., Pseudomonas aeruginosa, Staphylococcus aureus).

Appropriate growth medium (e.g., Tryptic Soy Broth (TSB) or Luria-Bertani (LB) broth).

Sterile 96-well polystyrene microtiter plates.

Plate reader for measuring optical density (OD) at 600 nm.

Crystal Violet (CV) solution (0.1% w/v).

Ethanol (95%) or acetic acid (33%) for CV solubilization.

Incubator with shaking capabilities.

2. Biofilm Formation:

Inoculate an overnight culture of the test bacterium in its appropriate growth medium.

Dilute the overnight culture into fresh medium to a starting OD₆₀₀ of ~0.05.

Dispense 200 µL of the diluted culture into the wells of a 96-well plate. Include wells with

medium only as a sterility control.

Incubate the plate under static conditions at the optimal growth temperature (e.g., 37°C) for

24-48 hours to allow for mature biofilm formation.

3. Treatment with cis-2-Nonenoic Acid:

After incubation, carefully remove the planktonic culture (supernatant) from each well without

disturbing the biofilm attached to the well surface.

Gently wash the wells with a sterile phosphate-buffered saline (PBS) solution to remove any

remaining non-adherent cells.

Prepare serial dilutions of cis-2-nonenoic acid in fresh growth medium to achieve the

desired final concentrations (e.g., ranging from 10 nM to 100 µM). Include a vehicle control
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containing the same concentration of ethanol as the highest test concentration.

Add 200 µL of the treatment solutions (and controls) to the wells containing the pre-formed

biofilms.

Incubate the plate for a defined period (e.g., 1-24 hours) at the appropriate temperature.

4. Quantification of Dispersion (Planktonic Cells):

After the treatment incubation, carefully transfer the supernatant from each well to a new,

clean 96-well plate.

Measure the OD₆₀₀ of the supernatant using a plate reader. An increase in OD₆₀₀ compared

to the vehicle control indicates biofilm dispersion.

5. Quantification of Remaining Biofilm (Crystal Violet Staining):

Gently wash the wells of the original plate twice with PBS to remove remaining media and

planktonic cells.

Air-dry the plate completely or heat-fix at 60°C for 1 hour.

Add 200 µL of 0.1% Crystal Violet solution to each well and incubate at room temperature for

15 minutes.

Remove the CV solution and wash the wells thoroughly with water until the wash water is

clear.

Air-dry the plate completely.

Add 200 µL of 95% ethanol or 33% acetic acid to each well to solubilize the bound CV stain.

Measure the absorbance at 570 nm (OD₅₇₀) using a plate reader. A decrease in OD₅₇₀

compared to the vehicle control indicates a reduction in biofilm biomass.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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